Cas no 244151-84-6 (1H-Pyrrolo[1,2-a]benzimidazol-3-amine,2,3-dihydro-7-methyl-, (3S)-)

• Product Name: 1H-Pyrrolo[1,2-a]benzimidazol-3-amine,2,3-dihydro-7-methyl-, (3S)-
• CAS No: 244151-84-6
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 245835
• Update Time: 2024-01-26

1H-Pyrrolo[1,2-a]benzimidazol-3-amine,2,3-dihydro-7-methyl-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[1,2-a]benzimidazol-3-amine,2,3-dihydro-7-methyl-, (3S)-
• 1H-Pyrrolo[1,2-a]benzimidazol-3-amine,2,3-dihydro-7-methyl-,(3S)-(9CI)
• 1H-Pyrrolo[1,2-a]benzimidazol-3-amine, 2,3-dihydro-7-methyl-, (3S)-

• Inchi： 1S/C11H13N3/c1-7-2-3-9-10(6-7)14-5-4-8(12)11(14)13-9/h2-3,6,8H,4-5,12H2,1H3/t8-/m0/s1
• InChI Key： CHPLLCHAQOELOX-QMMMGPOBSA-N
• SMILES： C12[C@@H](N)CCN1C1=CC(C)=CC=C1N=2

Computed Properties

• Exact Mass: 187.111
• Monoisotopic Mass: 187.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2